Pentyl 5-[(4-chloro-3-nitrophenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: pentyl 5-[(4-chloro-3-nitrophenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C21H21ClN2O7S/c1-3-4-5-10-30-21(25)20-13(2)31-19-9-6-14(11-16(19)20)23-32(28,29)15-7-8-17(22)18(12-15)24(26)27/h6-9,11-12,23H,3-5,10H2,1-2H3
• InChI Key: JRWRGKALYVCOBD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC(=O)C1=C(OC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C
• Molecular Formula: C21H21ClN2O7S
• Molecular Weight: 480.9 g/mol

Description

The compound contains a pentyl group, which is a five-carbon alkyl group or substituent with the chemical formula -C5H11. It also contains a benzofuran moiety, which is a heterocyclic compound consisting of fused benzene and furan rings. The compound is further substituted with a sulfonylamino group attached to a 4-chloro-3-nitrophenyl moiety.

Scientific Research Applications

Ischemic Cell Death Inhibitors

A study involving 3-substituted-benzofuran-2-carboxylic esters, which share a structural resemblance to the query compound, demonstrated significant biological activity as ischemic cell death inhibitors. These compounds, especially those with sulfur atoms introduced into the benzofuran ring, showed marked potency in inhibiting ischemic cell death in cardiac cells under oxygen and glucose deprivation conditions. This suggests potential applications of the query compound in researching ischemic injury and neuroprotection, with implications for treating stroke or heart attack outcomes (Suh et al., 2010).

Serotonin 4 (5-HT4) Receptor Antagonists

Compounds bearing structural features similar to the query chemical have been explored for their affinity towards the 5-HT4 receptor, indicating potential utility in gastrointestinal motility disorders or neurological conditions. A study reported the structure-affinity analysis for recognizing 5-HT4 receptor antagonists, highlighting the importance of specific substituents for binding affinity. This implies that modifications in the structure of the query compound could be researched for targeted therapies in gastrointestinal or psychiatric disorders (López-Rodríguez et al., 2003).

Antimalarial Activity

A series of compounds structurally related to the query molecule were prepared and evaluated for their antimalarial activity. This research identified a correlation between the potency of these compounds against Plasmodium berghei and the size and electron donation properties of substituents. This suggests potential applications in designing new antimalarial agents or studying the mechanism of action against different Plasmodium species (Werbel et al., 1986).

Sensing Applications

A study utilizing metal organic materials for the selective and sensitive sensing of nitroaromatics and ferric ions demonstrates the utility of benzofuran derivatives in sensor technology. The compound's structure could inspire the development of new materials for detecting hazardous substances or environmental monitoring (Wang et al., 2017).